Cas no 17259-32-4 (4-(6-Chloropyridazin-3-yl)morpholine)

• Product Name: 4-(6-Chloropyridazin-3-yl)morpholine
• CAS No: 17259-32-4
• MF: C₈H₁₀ClN₃O
• MW: 199.637500286102
• MDL: MFCD00574575
• CID: 50702
• PubChem ID: 321079
• Update Time: 2025-08-05

4-(6-Chloropyridazin-3-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(6-Chloropyridazin-3-yl)morpholine
• 3-chloro-6-morpholinopyridazine
• 4-(6-chloro-3-pyridazinyl)-morpholine
• 3-Chloro-morpholinopyridazine
• 4-(6-chloro-3-pyridazinyl)Morpholine
• 3-chloro-6-morpholin-4-ylpyridazine
• 3-chloro-6-morpholin-4-yl-pyridazine
• 1-(6-Chloropyridazino-3-yl)morpholine
• 3-Chloro-6-morpholinopyridazine ,97%
• CHEMBL1452853
• NSC-270412
• CCG-19415
• QDXCFLKGKSWHMI-UHFFFAOYSA-N
• MB01317
• AKOS000266562
• AM86692
• MFCD00574575
• AC-9253
• FT-0679325
• 4-(6-chloranylpyridazin-3-yl)morpholine
• DTXSID60313461
• HMS2664B09
• SCHEMBL210065
• SY064501
• CS-0136789
• 4-(6-Chloro-pyridazin-3-yl)-morpholine
• EN300-18240
• 1-(6-Chloro-pyridazino-3-yl)morpholine
• AC-907/34126057
• 4-(6-chloro-pyridazin-3-yl)-morpholine, AldrichCPR
• DS-2047
• W-206034
• 17259-32-4
• NSC270412
• SMR000290033
• A811435
• MLS000709366
• STK063496
• DB-028450
• ALBB-007412

• MDL： MFCD00574575
• Inchi： 1S/C8H10ClN3O/c9-7-1-2-8(11-10-7)12-3-5-13-6-4-12/h1-2H,3-6H2
• InChI Key： QDXCFLKGKSWHMI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=N1)N1CCOCC1

Computed Properties

• Exact Mass: 199.05100
• Monoisotopic Mass: 199.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 38.2A^2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.3±0.1 g/cm3
• Melting Point: 145-148 °C
• Boiling Point: 419.1°C at 760 mmHg
• Flash Point: 207.3±28.7 °C
• Refractive Index: 1.563
• PSA: 38.25000
• LogP: 1.03160

4-(6-Chloropyridazin-3-yl)morpholine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261;P305+P351+P338
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-(6-Chloropyridazin-3-yl)morpholine

Recent Advances in the Study of 4-(6-Chloropyridazin-3-yl)morpholine (CAS: 17259-32-4)

4-(6-Chloropyridazin-3-yl)morpholine (CAS: 17259-32-4) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its synthesis, pharmacological properties, and mechanisms of action, shedding light on its therapeutic potential.

One of the key areas of research has been the synthesis and optimization of 4-(6-Chloropyridazin-3-yl)morpholine derivatives. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient synthetic route for this compound, highlighting its scalability and purity. The researchers employed a multi-step synthesis involving the chlorination of pyridazine followed by nucleophilic substitution with morpholine, achieving a high yield of the target compound.

Pharmacological investigations have revealed that 4-(6-Chloropyridazin-3-yl)morpholine exhibits promising activity as a kinase inhibitor. In vitro studies have shown its ability to selectively inhibit certain protein kinases involved in cancer cell proliferation. For instance, a recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that this compound demonstrated potent inhibitory effects against the PI3K/AKT/mTOR pathway, which is often dysregulated in various cancers.

Furthermore, the compound's pharmacokinetic properties have been evaluated in preclinical models. A study in the European Journal of Pharmaceutical Sciences (2023) investigated its absorption, distribution, metabolism, and excretion (ADME) profile. The results indicated favorable oral bioavailability and moderate plasma protein binding, suggesting its potential as an orally administered therapeutic agent.

In addition to its anticancer potential, 4-(6-Chloropyridazin-3-yl)morpholine has also been explored for its anti-inflammatory properties. A recent publication in the Journal of Pharmacology and Experimental Therapeutics (2024) demonstrated its ability to modulate inflammatory cytokines in animal models of rheumatoid arthritis, providing a basis for further development in autoimmune diseases.

Despite these promising findings, challenges remain in the clinical translation of 4-(6-Chloropyridazin-3-yl)morpholine. Issues such as off-target effects and potential toxicity need to be addressed through further structure-activity relationship (SAR) studies and optimization of the compound's chemical scaffold. Ongoing research aims to develop more selective and potent derivatives with improved safety profiles.

In conclusion, 4-(6-Chloropyridazin-3-yl)morpholine (CAS: 17259-32-4) represents a versatile scaffold in medicinal chemistry with applications in oncology and inflammation. Continued research into its mechanisms of action and therapeutic potential is expected to yield valuable insights for drug development in these areas.